Cas no 364082-10-0 (Benzamide,N-[4-(cyanomethyl)phenyl]-4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-)

• Product name: Benzamide,N-[4-(cyanomethyl)phenyl]-4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-
• CAS No: 364082-10-0
• MF: C₃₁H₂₉F₂N₅O₄S
• MW: 605.654872655869
• CID: 1473763

Benzamide,N-[4-(cyanomethyl)phenyl]-4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[4-(cyanomethyl)phenyl]-4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-
• Benzamide, N-[4-(cyanomethyl)phenyl]-4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-

• Inchi： 1S/C31H29F2N5O4S/c1-20(31(40,17-38-19-35-18-36-38)27-11-8-24(32)14-28(27)33)43-26-15-41-30(42-16-26)23-6-4-22(5-7-23)29(39)37-25-9-2-21(3-10-25)12-13-34/h2-11,14,18-20,26,30,40H,12,15-17H2,1H3,(H,37,39)/t20-,26-,30-,31-/m1/s1
• InChI Key： GJWCQCWCDWHURU-PCEDXAOKSA-N
• SMILES： C(NC1=CC=C(CC#N)C=C1)(=O)C1=CC=C([C@@H]2OC[C@@H](S[C@H](C)[C@](C3=CC=C(F)C=C3F)(O)CN3C=NC=N3)CO2)C=C1

Computed Properties

• Exact Mass: 605.19107

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• PSA: 122.29
• pka: 11.70±0.29(Predicted)